Cas no 126577-60-4 (Butanenitrile,3,4-dihydroxy-, (S)- (9CI))

• Product Name: Butanenitrile,3,4-dihydroxy-, (S)- (9CI)
• CAS No: 126577-60-4
• Molecular Formula: C₄H₇NO₂
• Molecular Weight: 101.10388
• CID: 139100
• PubChem ID: 10964423

Butanenitrile,3,4-dihydroxy-, (S)- (9CI) Properties

Names and Identifiers

• Butanenitrile,3,4-dihydroxy-, (S)- (9CI)
• 3,4-dihydroxybutanenitrile
• (R)-3,4-DIHYDROXYBUTANENITRILE
• (S)-3,4-DIHYDROXYBUTYRONITRILE
• 3,4-bis(oxidanyl)butanenitrile
• Butanenitrile,3,4-dihydroxy
• 83527-35-9
• FT-0697506
• 3,4-dihydroxybutyronitrile
• METHYL5-(TERT-BUTYL)-3-(CHLOROMETHYL)THIOPHENE-2-CARBOXYLATE
• AKOS017582460
• SCHEMBL1956609
• MXKPBRJADBPHSC-UHFFFAOYSA-N
• A805570
• 3,4-dihydroxy butanenitrile
• DTXSID50449925
• EN300-96301
• 126577-60-4
• (R)-3,4-DIHYDROXYBUTYRONITRILE 99+%

• InChIKey： MXKPBRJADBPHSC-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7NO2/c5-2-1-4(7)3-6/h4,6-7H,1,3H2
• SMILES： N#CCC(CO)O

Computed Properties

• Exact Mass: 101.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.047678466g/mol
• Heavy Atom Count: 7
• Complexity: 82.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• LogP: -0.74672
• PSA: 64.25000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols